Cas no 2228507-74-0 (tert-butyl N-[3-methoxy-4-(prop-2-enoyl)phenyl]carbamate)

• Product Name: tert-butyl N-[3-methoxy-4-(prop-2-enoyl)phenyl]carbamate
• CAS No: 2228507-74-0
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 6194519
• PubChem ID: 165785550
• Update Time: 2025-06-25

tert-butyl N-[3-methoxy-4-(prop-2-enoyl)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[3-methoxy-4-(prop-2-enoyl)phenyl]carbamate
• 2228507-74-0
• EN300-1899077

• Inchi： 1S/C15H19NO4/c1-6-12(17)11-8-7-10(9-13(11)19-5)16-14(18)20-15(2,3)4/h6-9H,1H2,2-5H3,(H,16,18)
• InChI Key： KJJLYOJGRQHHRL-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C(C=C)=O)=C(C=1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-[3-methoxy-4-(prop-2-enoyl)phenyl]carbamate

Introduction to tert-butyl N-[3-methoxy-4-(prop-2-enoyl)phenyl]carbamate (CAS No. 2228507-74-0)

tert-butyl N-[3-methoxy-4-(prop-2-enoyl)phenyl]carbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 2228507-74-0, represents a unique structural motif that combines a carbamate functional group with an aromatic ring system modified by both methoxy and prop-2-enoyl substituents. The presence of these specific functional groups not only imparts distinct chemical properties but also opens up a wide array of potential applications in medicinal chemistry and drug discovery.

The carbamate moiety in tert-butyl N-[3-methoxy-4-(prop-2-enoyl)phenyl]carbamate serves as a versatile pharmacophore, commonly employed in the design of bioactive molecules due to its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. The tert-butyl group further enhances the compound's solubility and stability, making it a valuable intermediate in synthetic protocols. Additionally, the aromatic ring system, particularly when substituted with electron-withdrawing or donating groups, can significantly influence the electronic properties and reactivity of the molecule.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of tert-butyl N-[3-methoxy-4-(prop-2-enoyl)phenyl]carbamate as a scaffold for developing novel therapeutic agents. Studies have demonstrated that the combination of the methoxy and prop-2-enoyl groups can modulate receptor binding affinities and pharmacokinetic profiles, making this compound an attractive candidate for further exploration in drug development. For instance, computational studies have suggested that modifications to the aromatic ring or the carbamate group could enhance binding to specific protein targets, thereby improving therapeutic efficacy.

In the context of modern drug discovery, the synthesis of tert-butyl N-[3-methoxy-4-(prop-2-enoyl)phenyl]carbamate has been optimized using advanced synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled efficient construction of the desired molecular framework. These synthetic strategies not only improve yield but also allow for greater flexibility in modifying the structure for tailored biological activity. The growing interest in green chemistry has also influenced these synthetic approaches, with an emphasis on minimizing waste and utilizing sustainable reagents.

The biological activity of tert-butyl N-[3-methoxy-4-(prop-2-enoyl)phenyl]carbamate has been investigated in several preclinical studies. Initial findings suggest that this compound exhibits promising interactions with enzymes and receptors involved in inflammatory pathways. The methoxy group, known for its ability to enhance metabolic stability, plays a crucial role in determining the compound's bioavailability. Meanwhile, the prop-2-enoyl substituent contributes to hydrophobic interactions, which are essential for effective membrane penetration and target binding.

One notable application of tert-butyl N-[3-methoxy-4-(prop-2-enoyl)phenyl]carbamate is in the development of novel anti-inflammatory agents. Inflammatory diseases remain a significant global health challenge, and targeting key inflammatory pathways is critical for effective treatment. Preclinical data indicate that derivatives of this compound may inhibit enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are central to inflammation processes. Further research is ongoing to explore optimal dosing regimens and potential side effects.

The structural versatility of tert-butyl N-[3-methoxy-4-(prop-2-enoyl)phenyl]carbamate also makes it a valuable tool for chemists engaged in structure-activity relationship (SAR) studies. By systematically varying substituents on the aromatic ring or modifying the carbamate group, researchers can gain insights into how different structural features influence biological activity. Such studies are fundamental to rational drug design and have accelerated the discovery of new therapeutic agents over recent decades.

Future directions in the study of tert-butyl N-[3-methoxy-4-(prop-2-enoyl)phenyl]carbamate include exploring its potential as an intermediate in multistep syntheses aimed at producing more complex bioactive molecules. Advances in flow chemistry and continuous manufacturing may also enable scalable production processes for this compound, facilitating its use in industrial applications. Additionally, collaborations between academic researchers and pharmaceutical companies could lead to innovative applications that leverage its unique chemical properties.

In conclusion, tert-butyl N-[3-methoxy-4-(prop-2-enoyl)phenyl]carbamate (CAS No. 2228507-74-0) represents a promising compound with diverse applications in pharmaceutical chemistry and drug discovery. Its unique structural features, combined with recent advancements in synthetic methodologies and computational biology, position it as a valuable candidate for further exploration. As research continues to uncover new therapeutic possibilities, this compound is poised to play an important role in addressing some of today's most pressing medical challenges.